N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C17H16N2O6/c1-21-12-5-3-10(7-14(12)22-2)16(18)19-25-17(20)11-4-6-13-15(8-11)24-9-23-13/h3-8H,9H2,1-2H3,(H2,18,19)
• InChI Key: QBLUEVHRSCJTKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC3=C(C=C2)OCO3)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC3=C(C=C2)OCO3)/N)OC
• Molecular Formula: C17H16N2O6
• Molecular Weight: 344.32 g/mol

Description

N-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as BDB-CI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDB-CI belongs to the class of carbonyl imidazoles and is a potent inhibitor of a specific enzyme called monoacylglycerol lipase (MAGL).

Mechanism of Action

N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide acts as a competitive inhibitor of MAGL by binding to its active site. MAGL catalyzes the hydrolysis of monoacylglycerols into free fatty acids and glycerol. Inhibition of MAGL by N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide leads to an accumulation of monoacylglycerols, which can activate cannabinoid receptors and produce therapeutic effects.
Biochemical and Physiological Effects:
N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to produce various biochemical and physiological effects. In preclinical studies, N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to reduce pain and inflammation, decrease anxiety-like behaviors, and inhibit cancer cell growth. N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has several advantages for lab experiments. It is a highly potent and selective inhibitor of MAGL, which makes it an ideal tool for investigating the role of MAGL in various physiological processes. N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide is also stable and can be easily synthesized in large quantities. However, N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has some limitations, including its low solubility and poor pharmacokinetic properties, which can limit its use in vivo.

Future Directions

There are several future directions for the research on N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One direction is to investigate its potential use in treating various diseases, including pain, inflammation, anxiety, and cancer. Another direction is to develop more potent and selective MAGL inhibitors based on the structure of N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide. Additionally, the development of prodrugs or nanocarriers could improve the pharmacokinetic properties of N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide and enhance its efficacy in vivo. Finally, the investigation of the role of MAGL in various physiological processes could provide insights into the development of new therapeutic strategies.

Synthesis Methods

The synthesis of N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide involves the reaction between 3,4-dimethoxybenzoic acid and 1,3-benzodioxole-5-carbonyl chloride, followed by the reaction with 1,1'-carbonyldiimidazole. The final product is obtained through purification using column chromatography. The purity and yield of the compound are determined using nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been extensively studied in scientific research for its potential therapeutic applications. MAGL is an enzyme that plays a crucial role in the breakdown of endocannabinoids, which are natural compounds that regulate various physiological processes, including pain, inflammation, and appetite. Inhibition of MAGL leads to an increase in endocannabinoid levels, which can have therapeutic benefits. N'-[(1,3-benzodioxol-5-ylcarbonyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to be a potent inhibitor of MAGL and has been investigated for its potential use in treating various diseases, including pain, inflammation, anxiety, and cancer.